Diacetamate

Description

Diacetamate, also known as N-[4-(acetyloxy)phenyl]acetamide, is a chemical compound with the molecular formula C₁₀H₁₁NO₃ and a molecular weight of approximately 193.1992 g/mol. It is primarily recognized as a derivative of acetaminophen, formed through the acetylation of 4-aminophenol . Diacetamate is a crucial intermediate in polyamine metabolism, a pathway essential for cell growth, proliferation, and differentiation. Studies have explored its potential to modulate polyamine metabolism and signaling, leading to investigations in pharmaceutical research and agricultural applications.

Diacetamate's dual acetylation affects its solubility, stability, and pharmacokinetic properties compared to acetaminophen, potentially positioning it as a prodrug with unique therapeutic implications. Its mechanism of action primarily involves conversion to acetaminophen, inhibiting cyclooxygenase enzymes, thereby reducing pain and inflammation. Diacetamate is also considered an acetaminophen synthetic impurity . Acetaminophen-aspirin mixtures exhibit lower stability due to the acetylation of acetaminophen, producing diacetyl-p-aminophenol .

Structurally, diacetamate shares similarities with compounds like acetaminophen, acetanilide, and phenacetin. Acetaminophen, the parent compound, is widely used as a pain reliever but lacks dual acetylation. Acetanilide possesses analgesic and antipyretic properties with a single acetyl group and is less soluble than diacetamate. Phenacetin, another acetylated derivative, was previously used as an analgesic but is associated with safety concerns. Diacetamate belongs to the class of organic compounds known as phenol esters and contains a benzene ring substituted by a hydroxyl group and an ester group .

• CAS No.: 2623-33-8
• Product Name: Diacetamate
• Molecular Formula: C10H11NO3
• Molecular Weight: 193.20 g/mol
• IUPAC Name: (4-acetamidophenyl) acetate
• Standard InChI: InChI=1S/C10H11NO3/c1-7(12)11-9-3-5-10(6-4-9)14-8(2)13/h3-6H,1-2H3,(H,11,12)
• Standard InChIKey: UJAOSPFULOFZRR-UHFFFAOYSA-N
• SMILES: CC(=O)NC1=CC=C(C=C1)OC(=O)C
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)OC(=O)C
• Appearance: Solid powder
• Purity: > 95%
• Synonyms: DAPAP; diacetamate; N,O-diacetyl-p-aminophenol; N,O-diacetyl-para-aminophenol
• PubChem Compound: 17499
• Last Modified: Aug 15 2023